5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide

• Molecular Formula: C12H14N4O4S
• Molecular Weight: 310.33 g/mol
• IUPAC Name: 2-[[5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C12H14N4O4S/c1-8-6-9(15-20-8)11-13-14-12(19-11)21-7-10(17)16-2-4-18-5-3-16/h6H,2-5,7H2,1H3
• InChI Key: JOAQSHDDPIIQGW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C2=NN=C(O2)SCC(=O)N3CCOCC3

Description

5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties that make it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide involves the inhibition of ion channels in neurons. This compound binds to the ion channels and prevents the flow of ions, which leads to the inhibition of neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide include the inhibition of neuronal activity, which can lead to a range of physiological effects depending on the specific neuronal pathways involved. This compound has also been shown to inhibit the growth of cancer cells, which suggests potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide in lab experiments is its ability to selectively inhibit ion channels in neurons. This compound is also relatively easy to synthesize, which makes it a cost-effective tool for scientific research. However, one limitation of this compound is that it may have off-target effects on other ion channels or proteins, which can complicate data interpretation in lab experiments.

Future Directions

There are several potential future directions for research on 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide. One potential direction is to study the compound's effects on other ion channels and proteins to better understand its mechanism of action. Another potential direction is to explore the compound's potential applications in cancer research, particularly in combination with other cancer treatments. Finally, researchers could investigate the potential use of this compound in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide involves the reaction of 5-methyl-3-isoxazolecarboxylic acid hydrazide with thionyl chloride to form 5-methyl-3-isoxazolecarbonyl chloride. This intermediate is then reacted with 2-(4-morpholinyl)-2-oxoethylamine to form the final product, 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide.

Scientific Research Applications

5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-(4-morpholinyl)-2-oxoethyl sulfide has been extensively studied for its potential applications in scientific research. One of the main applications of this compound is in the field of neuroscience, where it is used as a tool to study the function of ion channels in neurons. This compound has also been studied for its potential applications in cancer research, where it has been shown to inhibit the growth of cancer cells.